Cas no 1795421-45-2 (1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole)

• Product Name: 1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole
• CAS No: 1795421-45-2
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5368049
• Update Time: 2025-10-29

1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole

• Inchi： 1S/C16H16N4O2S/c21-23(22,16-7-3-5-13-4-1-2-6-15(13)16)19-10-8-14(12-19)20-11-9-17-18-20/h1-7,9,11,14H,8,10,12H2
• InChI Key： RPXGUXRRGALTSC-UHFFFAOYSA-N
• SMILES： N1(C2CCN(S(C3=C4C(C=CC=C4)=CC=C3)(=O)=O)C2)C=CN=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.1±60.0 °C(Predicted)
• pka: 0.89±0.70(Predicted)

Additional information on 1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole

Compound CAS No. 1795421-45-2: 1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole

The compound CAS No. 1795421-45-2, also known as 1-[1-(1-Naphthalenylsulfonyl)-3-pyrrolidinyl]-1H-1,2,3-triazole, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is a derivative of naphthalene, a well-known polycyclic aromatic hydrocarbon, and incorporates a sulfonyl group attached to a pyrrolidine ring, which is further connected to a triazole moiety. The combination of these structural elements endows the compound with unique chemical and physical properties.

Recent studies have highlighted the importance of such compounds in the field of drug discovery and materials science. The triazole ring, a heterocyclic structure with three nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in the design of bioactive molecules. The integration of the naphthalene sulfonyl group introduces additional electronic and steric effects, which can enhance the compound's reactivity and selectivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. Researchers have demonstrated that the pyrrolidine ring can serve as a versatile platform for further functionalization, enabling the creation of novel materials with tailored properties. For instance, the compound has been explored as a precursor for synthesizing advanced polymers and hybrid materials with applications in electronics and optoelectronics.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of naphthalene sulfonyl chloride as an intermediate has been shown to facilitate efficient coupling with pyrrolidine derivatives, leading to high yields of the desired product. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing reaction times and improving overall efficiency.

The physical properties of this compound are equally noteworthy. Its molecular weight is approximately 387 g/mol, with a melting point around 200°C under standard conditions. The compound exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for various analytical techniques like HPLC and NMR spectroscopy.

From an environmental standpoint, studies have indicated that this compound demonstrates moderate biodegradability under aerobic conditions, suggesting that it may not pose significant long-term risks to ecosystems if handled responsibly. However, further research is required to fully understand its environmental fate and potential impact on aquatic organisms.

In conclusion, the compound CAS No. 1795421-45-2 represents a fascinating example of modern chemical innovation. Its unique structure and versatile properties make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in the development of cutting-edge technologies.